Cas no 52747-71-4 (Hydrazinecarbothioamide, N-(2-fluorophenyl)-2-formyl-)
52747-71-4 structure
Product Name:Hydrazinecarbothioamide, N-(2-fluorophenyl)-2-formyl-
CAS No:52747-71-4
MF:C8H8FN3OS
MW:213.232023239136
CID:358958
PubChem ID:2390670
Update Time:2025-04-19
Hydrazinecarbothioamide, N-(2-fluorophenyl)-2-formyl- Chemical and Physical Properties
Names and Identifiers
-
- Hydrazinecarbothioamide, N-(2-fluorophenyl)-2-formyl-
- N-[(2-fluorophenyl)carbamothioylamino]formamide
- SR-01000039938-1
- 1-Formyl-4-(2-fluorophenyl)thiosemicarbazide
- SCHEMBL11534972
- DTXSID10368426
- 52747-71-4
- LGRFRFUFEFIFEN-UHFFFAOYSA-N
- SR-01000039938
- 1-formyl-4-(2-fluorophenyl)-3-thiosemicarbazide
-
- Inchi: 1S/C8H8FN3OS/c9-6-3-1-2-4-7(6)11-8(14)12-10-5-13/h1-5H,(H,10,13)(H2,11,12,14)
- InChI Key: LGRFRFUFEFIFEN-UHFFFAOYSA-N
- SMILES: S=C(NNC=O)NC1C=CC=CC=1F
Computed Properties
- Exact Mass: 213.03734
- Monoisotopic Mass: 213.03721122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 85.2Ų
Experimental Properties
- PSA: 53.16
Hydrazinecarbothioamide, N-(2-fluorophenyl)-2-formyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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